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Compound of Interest

Compound Name: 4-Ethoxy-4-oxobutanoic acid

Cat. No.: B093570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Ethoxy-4-oxobutanoic acid (also known as monoethyl succinate). Due to the limited

availability of direct experimental solubility data for this compound, this document focuses on

predicted solubility, a representative experimental protocol for determining solubility, and a

comparative analysis with structurally similar molecules. This information is intended to guide

researchers in handling, formulation, and further investigation of this compound.

Predicted Solubility of 4-Ethoxy-4-oxobutanoic Acid
While extensive experimental data is not readily available in the public domain, computational

models provide an estimation of the aqueous solubility of 4-Ethoxy-4-oxobutanoic acid. The

predicted value is presented in the table below. It is important to note that this is a theoretical

value and experimental verification is recommended for any critical applications.

Solvent Predicted Solubility (g/L) Data Source

Water 72.4 ALOGPS (via HMDB)[1]

Table 1: Predicted Aqueous Solubility of 4-Ethoxy-4-oxobutanoic Acid.
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Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed, adaptable protocol for the experimental determination of the

solubility of 4-Ethoxy-4-oxobutanoic acid in various solvents. This method is based on the

well-established gravimetric technique for determining the solubility of organic acids.[2][3][4]

2.1. Principle

The gravimetric method involves preparing a saturated solution of the solute (4-Ethoxy-4-
oxobutanoic acid) in a specific solvent at a controlled temperature. A known volume or mass

of the saturated solution is then carefully evaporated to dryness, and the mass of the remaining

solute is determined. The solubility is then calculated based on the mass of the solute and the

corresponding mass or volume of the solvent.

2.2. Materials and Apparatus

4-Ethoxy-4-oxobutanoic acid (high purity)

Selected solvents (e.g., water, ethanol, acetone, ethyl acetate)

Analytical balance (± 0.0001 g)

Thermostatic shaker bath or incubator

Calibrated volumetric flasks and pipettes

Glass vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Pre-weighed evaporation dishes (e.g., glass or aluminum)

Drying oven

Desiccator

2.3. Procedure
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Preparation of Saturated Solution:

Add an excess amount of 4-Ethoxy-4-oxobutanoic acid to a series of glass vials, each

containing a known volume of the desired solvent.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C,

37 °C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is

reached. The presence of undissolved solid material at the end of the equilibration period

is essential.

Sample Withdrawal and Filtration:

After equilibration, allow the vials to stand undisturbed in the thermostatic bath for at least

2 hours to allow the excess solid to settle.

Carefully withdraw a precise volume (e.g., 5 or 10 mL) of the clear supernatant using a

pre-heated or temperature-equilibrated pipette to avoid precipitation.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

evaporation dish. The filter should also be at the same temperature as the solution.

Evaporation and Drying:

Weigh the evaporation dish containing the filtrate to determine the mass of the solution.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute (e.g., 60-80 °C).

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

Mass Determination and Calculation:

Weigh the evaporation dish containing the dried solute.
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Repeat the drying and weighing process until a constant mass is achieved.

The mass of the solute is the final constant mass minus the initial mass of the empty

evaporation dish.

The mass of the solvent is the mass of the solution minus the mass of the solute.

Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mole fraction).

Experimental Workflow
The logical flow of the gravimetric solubility determination method is illustrated in the diagram

below.
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Preparation of Saturated Solution

Sampling and Filtration

Analysis

Calculation

Add excess 4-Ethoxy-4-oxobutanoic acid to solvent

Equilibrate in thermostatic shaker bath

Allow excess solid to settle

Withdraw supernatant

Filter into pre-weighed dish

Weigh solution

Evaporate solvent in oven

Dry to constant mass

Weigh dried solute

Determine mass of solute and solvent

Calculate solubility

Click to download full resolution via product page

Gravimetric method for solubility determination.
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Comparative Solubility of Related Monoesters
To provide a broader context for the potential solubility of 4-Ethoxy-4-oxobutanoic acid, this

section discusses the solubility of structurally related monoesters of dicarboxylic acids. The

presence of both a polar carboxylic acid group and a more non-polar ester group gives these

molecules an amphiphilic character, influencing their solubility in different solvents.

Monomethyl Succinate: This compound is structurally very similar to 4-Ethoxy-4-oxobutanoic
acid, with a methyl ester instead of an ethyl ester. Qualitative data indicates that monomethyl

succinate is slightly soluble in water but soluble in organic solvents such as alcohol, ether, and

benzene.[5][6][7] This suggests that 4-Ethoxy-4-oxobutanoic acid is also likely to exhibit good

solubility in common organic solvents.

Monoethyl Adipate: This molecule has a longer carbon chain between the functional groups

compared to monoethyl succinate. It is reported to be soluble in water.[8][9] This information

suggests that the presence of the monoethyl ester and carboxylic acid moieties confers

significant water solubility.

Monoethyl Glutarate: Positioned between succinic and adipic acid derivatives, monoethyl

glutarate has limited solubility in water but is soluble in organic solvents like ethanol and ether.

[10]

The comparative data is summarized in the table below.

Compound Structure Water Solubility
Organic Solvent
Solubility

4-Ethoxy-4-

oxobutanoic acid

HOOC-(CH₂)₂-

COOC₂H₅
Predicted: 72.4 g/L

Expected to be

soluble

Monomethyl

Succinate

HOOC-(CH₂)₂-

COOCH₃
Slightly soluble[5][6][7]

Soluble in alcohol,

ether, benzene[5][6][7]

Monoethyl Glutarate
HOOC-(CH₂)₃-

COOC₂H₅
Limited solubility[10]

Soluble in ethanol,

ether[10]

Monoethyl Adipate
HOOC-(CH₂)₄-

COOC₂H₅
Soluble[8][9]

Soluble in alcohols,

ethers[11]
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Table 2: Comparative Solubility of Dicarboxylic Acid Monoesters.

Discussion and Conclusion
The predicted high water solubility of 4-Ethoxy-4-oxobutanoic acid, coupled with the

qualitative and quantitative data from structurally similar monoesters, suggests that this

compound is likely to be soluble in a range of polar solvents, including water and alcohols. Its

solubility in less polar organic solvents is also anticipated, as is common for esters.

For drug development professionals, the aqueous solubility is a critical parameter. The

predicted value suggests that 4-Ethoxy-4-oxobutanoic acid may have favorable dissolution

properties. However, for any application requiring precise solubility data, experimental

determination is strongly recommended. The provided gravimetric method offers a robust and

reliable approach for obtaining such data.

Researchers and scientists working with 4-Ethoxy-4-oxobutanoic acid in organic synthesis

can expect good solubility in common reaction solvents. The information presented in this

guide serves as a foundational resource for the effective handling and application of this

versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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